Cas no 200356-07-6 (2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)-)

2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)- structure
200356-07-6 structure
Product name:2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)-
CAS No:200356-07-6
MF:C7H13NO2
MW:143.183622121811
CID:240727

2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)-
    • Oxiranecarboxamide, 3-methyl-2-propyl-,(2R-trans)-
    • Oxiranecarboxamide,3-methyl-2-propyl-, (2R,3S)- (9CI)
    • Oxiranecarboxamide, 3-methyl-2-propyl-, (2R,3S)- (9CI)
    • 2-Oxiranecarboxamide, 3-methyl-2-propyl-, (2R,3S)-
    • Inchi: 1S/C7H13NO2/c1-3-4-7(6(8)9)5(2)10-7/h5H,3-4H2,1-2H3,(H2,8,9)/t5-,7+/m0/s1
    • InChI Key: KZWAJILTVWSJMI-CAHLUQPWSA-N
    • SMILES: O1[C@@H](C)[C@]1(CCC)C(N)=O

Computed Properties

  • Exact Mass: 143.09469
  • Monoisotopic Mass: 143.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6A^2

Experimental Properties

  • PSA: 55.62

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